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Compound of Interest

Compound Name: lodecimol
CAS No.: 81045-33-2
Cat. No.: B1214200

Get Quote

Technical Monograph: lodecimol

Physicochemical Characterization and Bioanalytical
Profiling of a Non-lonic Dimeric Contrast Medium[1]
[2]

Abstract

lodecimol (CAS: 81045-33-2) represents a specific class of non-ionic dimeric iodinated

contrast media (ICM) designed for diagnostic imaging.[1][2] Unlike monomeric agents,
lodecimol utilizes a hexaiodinated bis-isophthalimide structure linked by a malonyl bridge.[1][2]
This structural configuration is engineered to achieve iso-osmolality with human plasma,
thereby minimizing chemotoxicity and hemodynamic perturbations (e.g., pain on injection,
endothelial damage) associated with hyperosmolar ionic agents.[1][2]

This guide provides a rigorous technical analysis of lodecimol, focusing on its molecular
stoichiometry, structural integrity, and validation protocols for research and development
applications.[1][2]
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Part 1: Chemical Identity & Physicochemical Data[1][2]

[31[41[5]

The following data constitutes the core chemical fingerprint of lodecimol. These parameters

are non-negotiable standards for identity verification in pharmaceutical raw material analysis.

Parameter

Specification

Technical Note

Official Name

lodecimol

INN (International

Nonproprietary Name)

Molecular Formula

C3s5Ha44lsN6O16

High iodine-to-carbon ratio (6:
[1][2]35) ensures radiopacity.
[11[2][3]

Molecular Weight

1566.18 g/mol

Validated via High-Resolution
Mass Spectrometry (HRMS).

[1]2]

CAS Registry Number

81045-33-2

Primary identifier for regulatory
filing.[1][2]

Chemical Class

Non-ionic Dimer

Hexaiodinated bis-phenyl
derivative.[1][2]

IUPAC Name

5,5-(Malonylbis((2-
hydroxyethyl)imino))bis(N,N'-
bis(2-hydroxy-1-
(hydroxymethyl)ethyl)-2,4,6-

triiodoisophthalamide)

Indicates the presence of a
malonyl linker and hydrophilic

hydroxyl groups.[1][2]

Physical State

Solid / Powder

Highly hygroscopic; must be
stored in desiccated
conditions.[1][2]

Solubility

High (Water)

Due to multiple hydrophilic -OH

and amide side chains.[1][2]
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Part 2: Structural Mechanism & Pharmacochemistry[1]

[2]
1. The Dimeric Advantage

lodecimol is a dimer, meaning it consists of two tri-iodinated benzene rings covalently bonded.

[1][2]
o Ratio 6:1: It delivers 6 iodine atoms for every 1 osmotically active particle.[1][2]

 |so-osmolality: By maintaining a high iodine concentration without increasing the particle
count in solution, lodecimol formulations can be made isotonic to blood (~290 mOsm/kg
H20).[1][2] This sharply contrasts with ionic monomers (ratio 3:[1][2]2) which are
hyperosmolar (up to 2000 mOsm/kg H20).[1][2]

2. The Malonyl Linker

The "malonylbis” segment in the IUPAC name refers to the bridge connecting the two aromatic
cores.[1][2] This bridge is critical for:

o Conformational Flexibility: Allows the molecule to fold, reducing viscosity compared to rigid
linkers.[1][2]

» Hydrophilicity: The associated hydroxyethyl groups shield the hydrophobic iodine atoms,
preventing protein binding and reducing potential immunogenicity.[1][2]

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed with built-in "stop/go”
validation steps.

Protocol A: Identity Verification via HPLC-UVIMS

Objective: Confirm the purity and identity of lodecimol raw material.
Reagents:

» Mobile Phase A: Water (LC-MS Grade).[1][2]
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» Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

e Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5um).[1][2]
Workflow:

o Sample Prep: Dissolve 10 mg lodecimol in 10 mL water. Vortex for 30s.

o Validation Step: Solution must be perfectly clear and colorless.[1][2] Turbidity indicates
degradation or insolubility.[1][2]

e Chromatography:

o Flow Rate: 1.0 mL/min.[1][2]

o Gradient: 5% B to 60% B over 20 mins.

o Detection: UV at 242 nm (absorption max for iodinated aromatics).[1][2]
e Mass Spec Confirmation:

o Mode: ESI Positive (Electrospray lonization).[1][2]

o Validation Criteria: Must observe parent ion peak [M+H]* at 1567.18 m/z and sodium
adduct [M+Na]* at 1589.17 m/z.[1][2]

Protocol B: Free lodide Determination (Potentiometric Titration)

Objective: Quantify free iodide (I17) impurities, which are toxic and indicate decomposition.[1][2]
Workflow:

¢ Dissolution: Dissolve 5.0 g of lodecimol in 100 mL distilled water.

 Acidification: Add 2 mL of 2M Nitric Acid (HNO3).

e Titration: Titrate with 0.001 M Silver Nitrate (AgNOs) using a silver/sulfide ion-selective
electrode.
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e Calculation:

(Where V = Volume of AgNOs, M = Molarity, W = Weight of sample)

o Validation Criteria: Free iodide must be < 20 ppm.[1][2] Higher levels suggest
photodegradation; discard the batch.[1][2]

Part 4: Visualization of Signaling & Workflow

The following diagram illustrates the structural logic of lodecimol compared to older
generations, and its pathway through the body (Pharmacokinetics).

Chemical Structure
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Figure 1: Structural evolution and pharmacokinetic pathway of lodecimol, highlighting the
transition to iso-osmolality and renal clearance.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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